1-(3-Chloropropyl)-2-(difluoromethoxy)-6-fluorobenzene

• Molecular Formula: C10H10ClF3O
• Molecular Weight: 238.63 g/mol
• IUPAC Name: 2-(3-chloropropyl)-1-(difluoromethoxy)-3-fluorobenzene
• InChI: InChI=1S/C10H10ClF3O/c11-6-2-3-7-8(12)4-1-5-9(7)15-10(13)14/h1,4-5,10H,2-3,6H2
• InChI Key: FYWDAIZLXSPFTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)CCCCl)OC(F)F

Description

1-(3-Chloropropyl)-2-(difluoromethoxy)-6-fluorobenzene is a halogenated aromatic compound featuring a benzene ring substituted with a 3-chloropropyl chain, a difluoromethoxy group (-OCF₂H), and a fluorine atom at the 6-position.

Biological Activity

1-(3-Chloropropyl)-2-(difluoromethoxy)-6-fluorobenzene is an organic compound with a complex structure characterized by a benzene ring substituted with a chloropropyl group, a difluoromethoxy group, and a fluorine atom. Its molecular formula is C10H10ClF2O, and it has a molecular weight of approximately 238.63 g/mol. The unique arrangement of these substituents endows the compound with distinct chemical properties, making it a subject of interest in medicinal chemistry and biological research.

The biological activity of 1-(3-Chloropropyl)-2-(difluoromethoxy)-6-fluorobenzene is primarily attributed to its interactions with various biomolecules, including enzymes and receptors. The presence of the fluorine atom enhances the compound's binding affinity and selectivity for specific targets, while the chloropropyl group facilitates interactions with hydrophobic regions of proteins or membranes.

Potential Biological Targets

• Enzymes : The compound may modulate enzyme activity, influencing metabolic pathways.
• Receptors : It can interact with receptor sites, potentially altering signal transduction mechanisms.

Antimicrobial Activity

Recent studies have investigated the antimicrobial properties of related compounds, suggesting that 1-(3-Chloropropyl)-2-(difluoromethoxy)-6-fluorobenzene could exhibit similar effects. For instance, fluoroaryl derivatives have shown significant antibacterial activity against Staphylococcus aureus, with minimum inhibitory concentrations (MIC) varying among structurally related compounds .

Compound	MIC (µM)	MBC (µM)
MA-1156	16	16
MA-1115	32	32
MA-1116	64	128

These findings suggest that the introduction of fluorine atoms into the phenyl ring enhances antibacterial activity, which may also apply to 1-(3-Chloropropyl)-2-(difluoromethoxy)-6-fluorobenzene due to its structural similarities .

Applications

Given its potential biological activities, 1-(3-Chloropropyl)-2-(difluoromethoxy)-6-fluorobenzene may find applications in:

• Pharmaceutical Development : As a candidate for developing new antimicrobial agents.
• Biochemical Research : To study enzyme kinetics and receptor-ligand interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on substituent variations (e.g., halogen type, alkyl chain length, and ether linkages). Below is a comparative analysis with key derivatives:

Table 1: Comparative Analysis of 1-(3-Chloropropyl)-2-(difluoromethoxy)-6-fluorobenzene and Analogous Compounds

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications
1-(3-Chloropropyl)-2-(difluoromethoxy)-6-fluorobenzene	3-Chloropropyl, -OCF₂H, 6-F	250.68	High lipophilicity; potential herbicide intermediate
1-(2-Chloroethyl)-2-methoxy-6-fluorobenzene	2-Chloroethyl, -OCH₃, 6-F	218.65	Lower metabolic stability; used in pesticide formulations
1-(4-Trifluoropropyl)-2-ethoxy-5-fluorobenzene	4-Trifluoropropyl, -OC₂H₅, 5-F	280.22	Enhanced solubility; antiviral research
Prosulfuron (1-(4-methoxy-6-methyl-triazin-2-yl)-3-[2-(3,3,3-trifluoropropyl)-phenylsulfonyl]-urea)	Trifluoropropyl, sulfonylurea	461.35	Herbicidal activity via ALS inhibition

Key Findings :

Substituent Impact on Bioactivity :

• The 3-chloropropyl chain in the target compound likely enhances membrane permeability compared to shorter alkyl chains (e.g., chloroethyl).
• The difluoromethoxy group (-OCF₂H) improves oxidative stability relative to methoxy (-OCH₃) or ethoxy (-OC₂H₅) groups, as seen in analogs.

Comparison with Herbicidal Compounds: Prosulfuron, a sulfonylurea herbicide with a trifluoropropyl group, inhibits acetolactate synthase (ALS), a mechanism distinct from the EPSPS pathway targeted by glyphosate (Roundup®).

Computational Predictions: Molecular docking tools like AutoDock Vina () could model the compound’s binding affinity to enzymes like ALS or EPSPS.